Cas no 2228681-84-1 (4-(4-methoxynaphthalen-1-yl)butanal)

• Product Name: 4-(4-methoxynaphthalen-1-yl)butanal
• CAS No: 2228681-84-1
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6410432
• PubChem ID: 144651528
• Update Time: 2025-05-25

4-(4-methoxynaphthalen-1-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxynaphthalen-1-yl)butanal
• 2228681-84-1
• EN300-1787324

• Inchi： 1S/C15H16O2/c1-17-15-10-9-12(6-4-5-11-16)13-7-2-3-8-14(13)15/h2-3,7-11H,4-6H2,1H3
• InChI Key： XWJXBLSSZKVLCE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C2C=CC=CC2=1)CCCC=O

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(4-methoxynaphthalen-1-yl)butanal

4-(4-Methoxynaphthalen-1-yl)Butanal (CAS No. 2228681-84-1): A Comprehensive Overview

Introduction to 4-(4-Methoxynaphthalen-1-yl)Butanal

4-(4-Methoxynaphthalen-1-yl)Butanal, a compound with the CAS registry number 2228681-84-1, is an intriguing organic molecule that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which combines a naphthalene ring system substituted with a methoxy group and a butanal chain. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(4-methoxynaphthalen-1-yl)butanal, allowing researchers to explore its potential in diverse fields. Its structure, which includes a naphthyl group and an aldehyde moiety, suggests possible applications in pharmaceuticals, agrochemicals, and specialty chemicals. This article delves into the structural features, synthesis methods, and current research trends surrounding this compound.

Structural Insights and Chemical Properties

The molecular structure of 4-(4-methoxynaphthalen-1-yl)butanal is composed of two primary components: the naphthyl group and the butanal chain. The naphthyl group, derived from naphthalene, is a polycyclic aromatic hydrocarbon with two fused benzene rings. In this compound, one of the rings is substituted with a methoxy group (-OCH3) at the 4-position, which introduces electron-donating properties to the aromatic system. This substitution pattern significantly influences the compound's reactivity and stability.

The butanal chain, on the other hand, is an aliphatic aldehyde group (-CH₂CH₂CH₂CHO). This group contributes to the compound's ability to participate in various types of chemical reactions, such as condensation reactions or nucleophilic additions. The combination of these two distinct groups results in a molecule with versatile reactivity and unique physical properties.

Recent studies have focused on understanding the electronic effects of the methoxy substitution on the naphthyl ring. Researchers have employed computational chemistry techniques to model the electron distribution within the molecule, revealing that the methoxy group enhances the electron density at specific positions on the aromatic ring. This insight has implications for designing derivatives with tailored electronic properties for specific applications.

Synthesis and Manufacturing Techniques

The synthesis of 4-(4-methoxynaphthalen-1-yl)butanal typically involves multi-step organic reactions. One common approach begins with the preparation of 4-methoxynaphthaldehyde, followed by alkylation to introduce the butanal chain. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal environmental impact.

A notable development in this field is the use of transition metal catalysts to facilitate coupling reactions between aromatic systems and aldehydes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyl-butanal linkage with high precision. These methods not only enhance yield but also reduce reaction times compared to traditional techniques.

Moreover, green chemistry principles have been integrated into manufacturing processes to minimize waste and energy consumption. For example, solvent-free reaction conditions or biodegradable solvents are now being explored for synthesizing 4-(4-methoxynaphthalen-1-yl)butanal, aligning with global sustainability goals.

Applications Across Industries

The versatility of 4-(4-methoxynaphthalen-1-yl)butanal makes it suitable for multiple industrial applications. In the pharmaceutical sector, derivatives of this compound are being investigated as potential leads for drug development due to their unique pharmacokinetic profiles. For instance, recent research has highlighted its role as a precursor for bioactive molecules targeting specific enzyme systems or receptor pathways.

In addition to pharmaceuticals, this compound finds application in agrochemicals as a component in pesticides or herbicides. Its ability to interact with biological systems makes it a valuable starting material for developing eco-friendly agricultural solutions.

The fragrance industry has also shown interest in this compound due to its potential as an aroma chemical component. The combination of its structural features allows it to contribute distinct olfactory characteristics when incorporated into perfumes or personal care products.

Current Research Trends

Ongoing research on 4-(methoxynaphtalene)butyraldehyde (CAS No. 2228681–8–9) focuses on expanding its utility across various fields while addressing challenges related to scalability and environmental impact.

A significant area of investigation involves exploring novel synthetic pathways that reduce reliance on hazardous reagents or improve reaction efficiency using advanced catalytic systems.

Moreover, researchers are delving into understanding how modifications to its structure can enhance its bioavailability or stability when used in pharmaceutical formulations.

In conclusion,CAS No.. 222868–9–9

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